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Compound of Interest

Compound Name: 1-Methoxy-2-butanol

Cat. No.: B1294847

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Methoxy-2-butanol, a versatile
ether alcohol. The document details its chemical and physical properties, synthesis protocols,
and applications relevant to scientific research and development.

Core Chemical Information

1-Methoxy-2-butanol is a colorless, liquid organic compound classified as a secondary alcohol
and an ether.[1] Its structure features a methoxy group (-OCHs) on the first carbon and a
hydroxyl group (-OH) on the second carbon of a butane chain.

e Molecular Formula: CsH1202[1][2][3][4]

e Molecular Weight: 104.15 g/mol [1][4]

o |[UPAC Name: 1-methoxybutan-2-ol[1][3][4]
e CAS Number: 53778-73-7[1][2][3]

Physicochemical and Spectroscopic Data

The following table summarizes the key quantitative properties of 1-Methoxy-2-butanol,
compiled from various sources for easy reference.
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Property

Value

Citation(s)

Physical State

Clear, colorless liquid

[1]5]

Density 0.906 g/mL at 25 °C [2][6]
Boiling Point 133-135 °C [2][6]
Melting Point -90 °C (estimate) [2][5]
Flash Point 39 °C (102.2 °F) - closed cup [7]

Refractive Index (n20/D)

1.412

[2][6]

Vapor Pressure

2.97 mmHg at 25°C

[2]

LogP 0.40370 [2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor

C);untg p 2 2l
Rotatable Bond Count 3 [2]
Exact Mass 104.083729621 [2]

Synthesis of 1-Methoxy-2-butanol

The primary industrial synthesis of 1-Methoxy-2-butanol involves the ring-opening reaction of

an epoxide with methanol.

General Synthesis Pathway:
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Caption: Synthesis of 1-Methoxy-2-butanol via alcoholysis.

A common laboratory-scale method utilizes graphite oxide as a catalyst for the alcoholysis of
epoxides, which proceeds under mild conditions.[1][8] Another established industrial method for
a similar compound, 1-methoxy-2-propanol, involves the reaction of propylene oxide with an
excess of methanol in the presence of a catalyst like NaOH.[9]

Experimental Protocols
Protocol: Graphite Oxide-Catalyzed Synthesis of 1-Methoxy-2-butanol
This protocol is adapted from a general procedure for the alcoholysis of epoxides.[8]

Materials:
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e 1,2-Epoxybutane (1 mmol)

e Methanol (5 mmol)

o Graphite Oxide (GO) catalyst (1 mg)

e Dichloromethane (CH2Cl2)

» Hexane/Ethyl Acetate (6:1) for chromatography
Procedure:

e To a solution of 1,2-epoxybutane (1 mmol) and methanol (5 mmol), add 1 mg of graphite
oxide (GO) at room temperature.

 Stir the mixture. Reaction progress can be monitored using GC/MS analysis.
e Upon completion, add dichloromethane (CHzCl2) to the mixture.
« Filter the mixture to remove the catalyst and evaporate the solvent under reduced pressure.

» Purify the crude product by flash column chromatography using a hexane/ethyl acetate (6:1)
mixture as the eluent to isolate pure 1-Methoxy-2-butanol.[8]
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Caption: Experimental workflow for laboratory synthesis.

Applications in Research and Development

1-Methoxy-2-butanol serves multiple roles across various scientific and industrial domains.

» Solvent: Its properties make it an effective solvent in paints, coatings, and cleaning products.

[1]
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o Chemical Intermediate: It is a valuable building block in organic synthesis. For instance, it
can be used to synthesize N-(1-methoxy-2-butyl)-n-hexylamine through the N-alkylation of n-
hexylamine using a ruthenium catalyst.[2][6] This highlights its utility in creating more
complex molecules with potential applications in agrochemicals and pharmaceuticals.[1]

» Role of Methoxy Groups in Drug Development: The methoxy group is a significant
pharmacophore in medicinal chemistry. It can alter electronic properties, enhance solubility,
and play a key role in ligand-target interactions and the overall ADME (absorption,
distribution, metabolism, and excretion) profile of a drug candidate.[10] While 1-Methoxy-2-
butanol itself is not an active pharmaceutical ingredient, its structural motifs are relevant to
the synthesis of larger, biologically active molecules.

Starting Materials

1-Methoxy-2-butanol n-Hexylamine Ruthenium Catalyst
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Reaction
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Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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